Cas no 6189-13-5 (1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 6189-13-5
• MF: C₁₀H₁₁F₃O₃S
• MW: 268.252752542496
• CID: 2835345
• PubChem ID: 14292224
• Update Time: 2025-06-15

1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19520992
• 1,1,1-TRIFLUOROPROPAN-2-YL 4-METHYLBENZENESULFONATE
• DDSKJYCFYZVYTN-UHFFFAOYSA-N
• EN300-7066138
• AT46228
• DB-373215
• DTXSID60558537
• 6189-13-5
• 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C10H11F3O3S/c1-7-3-5-9(6-4-7)17(14,15)16-8(2)10(11,12)13/h3-6,8H,1-2H3
• InChI Key： DDSKJYCFYZVYTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 268.03809987Da
• Monoisotopic Mass: 268.03809987Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate

Introduction to 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate (CAS No: 6189-13-5)

1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate, with the chemical formula C₁₁H₁₃FO₃S, is a fluorinated aromatic sulfonate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 6189-13-5, represents a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate, the trifluoropropyl group and the methyl-substituted benzene ring contribute to its distinct chemical behavior. The sulfonate moiety further influences its reactivity and solubility characteristics, making it a versatile building block for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated sulfonates in developing novel therapeutic agents. For instance, studies have demonstrated that compounds incorporating trifluoromethyl groups can improve pharmacokinetic profiles by reducing metabolic degradation. The presence of a sulfonate group in 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate enhances its interaction with biological macromolecules, which is crucial for designing selective inhibitors or agonists.

In academic research, this compound has been explored as a precursor in the synthesis of more complex molecules. Its structural features allow for modifications at multiple positions, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. The growing interest in fluorinated derivatives stems from their ability to modulate drug-receptor interactions, leading to improved therapeutic efficacy.

The agrochemical sector has also benefited from the use of fluorinated sulfonates. These compounds often exhibit enhanced resistance to environmental degradation and improved activity against pests and pathogens. 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate serves as a key intermediate in synthesizing agrochemicals that offer prolonged shelf life and higher potency.

From a synthetic chemistry perspective, the preparation of 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate involves multi-step reactions that highlight the versatility of fluorinated intermediates. The process typically starts with the functionalization of a methylbenzene derivative followed by introduction of the trifluoropropyl group and sulfonation. These synthetic routes underscore the compound's significance as a platform for further chemical exploration.

The pharmacological potential of 1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate has been investigated in several preclinical studies. Researchers have explored its interactions with enzymes and receptors relevant to neurological disorders, inflammation, and cancer. The compound's ability to modulate these pathways suggests its utility in developing next-generation therapeutics. For example, modifications based on this scaffold could lead to more effective treatments for conditions where precise molecular targeting is essential.

The role of computational chemistry in optimizing derivatives of 6189-13-5 cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with high accuracy. By leveraging these tools, scientists can accelerate the design process and reduce experimental costs. This integration of computational methods with experimental validation has been pivotal in advancing fluorinated sulfonates into clinical development.

The environmental impact of using fluorinated compounds is also a critical consideration. While these molecules offer numerous benefits in terms of chemical stability and biological activity, their persistence in ecosystems raises concerns. However, ongoing research focuses on developing greener synthetic routes and biodegradable derivatives to mitigate environmental risks. Efforts are underway to balance the advantages of fluorinated sulfonates with sustainable practices.

In conclusion,1,1,1-Trifluoropropan-2-yl 4-methylbenzene-1-sulfonate (CAS No: 6189-13-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new therapeutic possibilities and sustainable methodologies,6189-13-5 will remain at the forefront of innovation in fluorinated chemistry.